Cas no 623-35-8 (Butanedinitrile, methyl-)

• Product Name: Butanedinitrile, methyl-
• CAS No: 623-35-8
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 448844
• PubChem ID: 12951488
• Update Time: 2025-04-19

Butanedinitrile, methyl- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, methyl-
• 2-methylbutanedinitrile
• 2-methylsuccinonitrile
• 1,2-dicyanopropane
• 623-35-8
• 2-methyl-butanedinitrile
• DTXSID80513769

• Inchi： 1S/C5H6N2/c1-5(4-7)2-3-6/h5H,2H2,1H3
• InChI Key： WEOKHGKSYLOTPP-UHFFFAOYSA-N
• SMILES： N#CC(C)CC#N

Computed Properties

• Exact Mass: 94.05318
• Monoisotopic Mass: 94.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58